Cas no 2470436-86-1 (ethyl 5H,6H,7H,8H-imidazo1,5-apyrazine-1-carboxylate dihydrochloride)

• Product Name: ethyl 5H,6H,7H,8H-imidazo1,5-apyrazine-1-carboxylate dihydrochloride
• CAS No: 2470436-86-1
• MF: C₉H₁₅Cl₂N₃O₂
• MW: 268.140300035477
• MDL: MFCD31699070
• CID: 5686208
• PubChem ID: 131699390
• Update Time: 2025-10-21

ethyl 5H,6H,7H,8H-imidazo1,5-apyrazine-1-carboxylate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,5-a]pyrazine-1-carboxylic acid, 5,6,7,8-tetrahydro-, ethyl ester, hydrochloride (1:2)
• ethyl 5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylate;dihydrochloride
• 2470436-86-1
• Ethyl 5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylate dihydrochloride
• EN300-25086790
• Z3035826344
• ethyl 5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1-carboxylate dihydrochloride
• ethyl 5H,6H,7H,8H-imidazo1,5-apyrazine-1-carboxylate dihydrochloride

• MDL： MFCD31699070
• Inchi： 1S/C9H13N3O2.2ClH/c1-2-14-9(13)8-7-5-10-3-4-12(7)6-11-8;;/h6,10H,2-5H2,1H3;2*1H
• InChI Key： UYGDKGXYKIQWNM-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(CC)C(C1=C2CNCCN2C=N1)=O

Computed Properties

• Exact Mass: 267.0541321g/mol
• Monoisotopic Mass: 267.0541321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2Ų

Additional information on ethyl 5H,6H,7H,8H-imidazo1,5-apyrazine-1-carboxylate dihydrochloride

Research Brief on Ethyl 5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1-carboxylate Dihydrochloride (CAS: 2470436-86-1)

Ethyl 5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1-carboxylate dihydrochloride (CAS: 2470436-86-1) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its imidazo[1,5-a]pyrazine core, has shown promising potential in various therapeutic applications, particularly in the development of small-molecule inhibitors targeting specific biological pathways. The dihydrochloride salt form enhances its solubility and stability, making it a viable candidate for further pharmacological studies.

Recent studies have focused on the synthesis and optimization of ethyl 5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1-carboxylate dihydrochloride, with an emphasis on improving its yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC), have been employed to isolate and characterize the compound. Structural elucidation via nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has confirmed the molecular integrity and purity of the compound, which is critical for its subsequent biological evaluation.

In vitro studies have demonstrated that ethyl 5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1-carboxylate dihydrochloride exhibits significant activity against a range of enzymatic targets, including kinases and proteases. These findings suggest its potential utility in the treatment of diseases such as cancer and inflammatory disorders. Mechanistic studies are underway to elucidate the compound's mode of action and to identify its specific molecular targets. Preliminary data indicate that it may function as an allosteric modulator, offering a unique advantage over traditional competitive inhibitors.

Pharmacokinetic profiling of ethyl 5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1-carboxylate dihydrochloride has revealed favorable absorption and distribution properties in animal models. The compound demonstrates good oral bioavailability and a half-life conducive to once-daily dosing. These attributes, combined with its low toxicity profile in preclinical studies, position it as a promising lead compound for further development. Future research will focus on optimizing its pharmacokinetic and pharmacodynamic properties to enhance its therapeutic efficacy.

The potential applications of ethyl 5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1-carboxylate dihydrochloride extend beyond its immediate therapeutic uses. Its unique chemical structure makes it a valuable scaffold for the design of derivatives with tailored biological activities. Researchers are exploring its utility in drug discovery programs aimed at addressing unmet medical needs, particularly in oncology and immunology. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials.

In conclusion, ethyl 5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1-carboxylate dihydrochloride (CAS: 2470436-86-1) represents a significant advancement in the field of medicinal chemistry. Its robust synthetic accessibility, coupled with its promising biological activity and pharmacokinetic properties, underscores its potential as a therapeutic agent. Ongoing research will further define its clinical applicability and pave the way for its integration into modern pharmacotherapy.